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Compound of Interest

N-BUTYL-2-
Compound Name:

CHLORONICOTINAMIDE
CAS No.: 56149-32-7
Cat. No.: B1335012

Get Quote

Executive Summary & Compound Profile

N-Butyl-2-chloronicotinamide acts as a structural probe for the nicotinamide binding pocket.
[1] The introduction of the 2-chloro substituent (electron-withdrawing, steric bulk) and the N-
butyl chain (lipophilic extension) alters the binding kinetics compared to the endogenous ligand,

Nicotinamide.[1]
¢ Primary Benchmarking Class: Nicotinamide-Competitive Inhibitors.[1]

o Target Scope: Poly(ADP-ribose) polymerases (PARP), Sirtuins (SIRT1/2), and TRP
Channels (TRPM8/TRPV1).[1]

+ Key Differentiator: The ortho-chloro group restricts rotation of the amide bond, potentially
locking the bioactive conformation, while the butyl chain probes hydrophobic pockets
unavailable to NAM.[1]
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Structural Comparison Table

- N-Butyl-2- Nicotinamide 3-Aminobenzamide

eature
chloronicotinamide (Standard) (Ref.[1] Inhibitor)
Pyridine-3- Pyridine-3- )

Core Scaffold ) ) Benzamide
carboxamide carboxamide

Substituent (2-pos) Chlorine (-Cl) Hydrogen (-H) Amino (-NH2) at 3-pos

N-Alkylation Butyl (-C4H9) None (-H) None

_ o ~2.1 (High -

Lipophilicity (cLogP) N -0.37 (Hydrophilic) 0.52

Permeability)
] Competitive / o -
Primary Mode Product Inhibition Competitive

Allosteric

Benchmarking Strategy & Logic

To validate N-Bu-2-CI-NAM, we utilize a Triad Comparison Model.[1] This ensures the
compound is not just "active" but "superior" or "mechanistically distinct" from known standards.

[1]

The Comparison Triad

e The Endogenous Standard (Nicotinamide): Establishes the baseline inhibition caused by
product accumulation.[1]

» The Synthetic Reference (Olaparib/EX-527): Represents the clinical "gold standard" for
potency (nM range).[1]

e The Structural Control (N-Butylnicotinamide): Determines the specific contribution of the 2-
chloro moiety to potency.[1]

Logic Flow Diagram (DOT)
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Caption: Benchmarking logic flow comparing N-Bu-2-CI-NAM against endogenous, clinical, and
structural controls.

Experimental Protocols
Experiment A: PARP1 Enzymatic Inhibition Assay (HTS
Format)

Objective: Determine if the 2-chloro substitution enhances potency against PARP1 compared
to Nicotinamide.[1]

Methodology:
e System: Chemiluminescent PARP Assay Kit (e.g., BPS Bioscience).[1]

o Reaction Mix: Histone-coated 96-well plate + PARP1 enzyme (0.5 U/well) + Biotinylated
NAD+ substrate.

e Dosing:

o Test Compound: 8-point dilution (0.1 uM — 100 pM).
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o Positive Control: Olaparib (Start 1 uM).

o Reference: Nicotinamide (Start 1 mM).
e Incubation: 1 hour at Room Temperature (RT).
o Detection: Streptavidin-HRP + Chemiluminescent substrate.[1] Read Luminescence.
Data Analysis: Calculate % Inhibition =

. Fit to Sigmoidal Dose-Response (Variable Slope) to derive IC50.[1]

Experiment B: TRPMS8 Calcium Flux Assay (Selectivity)

Objective: Verify if the N-butyl chain confers TRP channel antagonist activity (common in N-
alkyl nicotinamides).[1]

Methodology:

Cell Line: HEK293 stably expressing human TRPM8.[1]

Dye Loading: Load cells with Fluo-4 AM (calcium indicator) for 30 mins at 37°C.

Agonist Challenge: Pre-incubate cells with N-Bu-2-CI-NAM (10 pM) for 10 mins.

Trigger: Inject Menthol (EC80 concentration, ~30 uM) or Icilin.

Readout: Measure fluorescence intensity (Ex 490/Em 525) on FLIPR or kinetic plate reader.
Success Criteria:
e IfIC50 < 1 pM, the compound is a potent TRP antagonist.[1]

o Compare vs. Capsazepine (TRPV1) or AMTB (TRPMS8 standard).

Quantitative Performance Guide

When analyzing your data, use this reference table to categorize the potency of N-Butyl-2-
chloronicotinamide.
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. Moderate Reference
Parameter Weak Inhibitor o Potent Lead
Inhibitor (NAM)
_ ~50-100 UM
IC50 (Enzymatic) > 50 uM 1-50 uM <1uM
(SIRT1)
- 1-fold
Selectivity Index < 5-fold 5 — 20-fold > 50-fold )
(Promiscuous)
Cellular EC50 > 100 uM 10 - 100 pM <10 uM N/A (High efflux)
Solubility (PBS) <10 uM 10 - 100 pM > 100 uM Very High
Interpretation:

 If IC50 < Nicotinamide, the 2-chloro and N-butyl modifications successfully engage
hydrophobic sub-pockets (e.g., the "Exosite" in Sirtuins).[1]

e |[f IC50 > Nicotinamide, the steric bulk of the chlorine atom interferes with the conserved
binding mode.[1]

Mechanism of Action Visualization

The following diagram illustrates the hypothesized interference of N-Butyl-2-
chloronicotinamide within the NAD+ binding pocket.
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Caption: Mechanism of Action showing steric and hydrophobic contributions to inhibition.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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